110-54-3

Hexane

In Stock

• CAS RN:
• 110-54-3

• Formula:
• C6H14

• InChI:
• InChI=1S/C6H14/c1-3-5-6-4-2/h3-6H2,1-2H3

• InChIKey:
• VLKZOEOYAKHREP-UHFFFAOYSA-N

• Hexane is a non-polar organic solvent and a straight-chain alkane with six carbon atoms. It belongs to the Class 2 category of organic solvents, as per United States Pharmacopoeia. It has limited application in the synthesis of pharmaceuticals, due to its moderate toxicity.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Hexane is a non-polar, volatile organic solvent mainly used as an extractant in oilseed processing.
  EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We decla...

6-(4-(Trifluoromethyl)phenyl)pyridin-2-ol

In Stock

• CAS RN:
• 1111110-54-3

• Formula:
• C12H8F3NO

• InChI:
• InChI=1S/C12H8F3NO/c13-12(14,15)9-6-4-8(5-7-9)10-2-1-3-11(17)16-10/h1-7H,(H,16,17)

• InChIKey:
• DWKCKXNQFDMEDU-UHFFFAOYSA-N

• 6-(4-(Trifluoromethyl)phenyl)pyridin-2-ol is a useful research compound. Its molecular formula is C12H8F3NO and its molecular weight is 239.19 g/mol. The purity is usually 95%.

MS023

In Stock

• CAS RN:
• 1831110-54-3

• Formula:
• C17H25N3O

• InChI:
• InChI=1S/C17H25N3O/c1-13(2)21-16-6-4-14(5-7-16)17-11-19-10-15(17)12-20(3)9-8-18/h4-7,10-11,13,19H,8-9,12,18H2,1-3H3

• InChIKey:
• FMTVWAGUJRUAKE-UHFFFAOYSA-N

• MS023 is an inhibitor of type I protein arginine methyltransferases (PRMTs;  IC50s = 30, 119, 83, 4, and 5 nM for PRMT1, -3, -4, -6, and -8, respectively). It is selective for these type I PRMTs over PRMT5, -7, and -9, as well as a panel of 25 protein lysine methyltransferases (PKMTs) and DNA methyltransferases (DNMTs) when used at a concentration of 10 µM. It inhibits the methylation of histone 4 at arginine 3 (H4R3) in MCF-7 breast cancer cells (IC50 = 9 nM) and H3R2 in HEK293 cells (IC50 = 56 nM). MS023 (20 µM) also inhibits the methylation of the severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) nucleocapsid protein and the replication of SARS-CoV-2 in Vero E6 cells. It reduces tumor growth in a Huh7 mouse xenograft model when administered at a dose of 160 mg/kg.
  MS023 is a potent, selective, and cell-active inhibitor of human type I PRMTs with IC50 o...